7-Benzyl-2-methyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one

• IUPAC Name: 7-benzyl-2-methyl-3,5,6,8-tetrahydropyrido[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C15H17N3O/c1-11-16-14-10-18(8-7-13(14)15(19)17-11)9-12-5-3-2-4-6-12/h2-6H,7-10H2,1H3,(H,16,17,19)
• InChI Key: HSHFWFQDSHKRIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(CCN(C2)CC3=CC=CC=C3)C(=O)N1
• Molecular Formula: C15H17N3O
• Molecular Weight: 255.31 g/mol
• CAS No.: 62259-92-1

Description

7-Benzyl-2-methyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one is a unique heterocyclic compound. It belongs to the pyrido[3,4-d]pyrimidinone family, characterized by a fused pyrimidine and pyridine ring structure. This compound has gained significant interest due to its potential biological activities and versatile synthetic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions:

• Benzylation and Cyclization: The synthesis typically starts with the benzylation of a suitable precursor. This can involve the reaction of 2-methyl-1,2,3,4-tetrahydropyridine with benzyl bromide under basic conditions to introduce the benzyl group.

• Cyclization: The intermediate can undergo cyclization with urea or its derivatives to form the pyrimidinone ring, often catalyzed by acids or bases under reflux conditions.

Industrial Production Methods: On an industrial scale, these reactions are optimized for high yields and minimal by-products. Solvent choice, temperature control, and the use of catalysts are critical for efficient production.

Chemical Reactions Analysis

Types of Reactions it Undergoes:

• Oxidation: The compound can undergo oxidation reactions, often using agents like potassium permanganate or hydrogen peroxide, leading to the formation of hydroxylated derivatives.

• Reduction: It can be reduced using hydride donors like sodium borohydride to form dihydropyrido derivatives.

• Substitution: Electrophilic and nucleophilic substitutions can occur, particularly at the benzyl and methyl positions.

Common Reagents and Conditions:

• Oxidation: Potassium permanganate, hydrogen peroxide.

• Reduction: Sodium borohydride, lithium aluminum hydride.

• Substitution: Alkyl halides, nucleophiles like amines or thiols.

Major Products: The reactions can yield a variety of derivatives, including hydroxylated, alkylated, and aminated products, each with distinct properties.

Scientific Research Applications

7-Benzyl-2-methyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one has a range of scientific research applications:

• Chemistry: It's used as a building block for synthesizing more complex organic molecules.

• Biology: The compound's derivatives have shown potential as enzyme inhibitors, interacting with various biological targets.

• Industry: It serves as an intermediate in the manufacture of pharmaceuticals and agrochemicals.

Mechanism of Action

The compound exerts its effects through interactions with molecular targets, such as enzymes or receptors. Its pyrido[3,4-d]pyrimidinone scaffold is capable of binding to active sites, influencing biological pathways. These interactions can inhibit enzyme activity or modulate receptor functions, leading to desired therapeutic outcomes.

Comparison with Similar Compounds

7-Benzyl-2-methyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one stands out due to its unique benzyl and methyl substitutions, which enhance its chemical reactivity and biological activity. Similar Compounds:

• Pyrido[3,4-d]pyrimidin-4(3H)-one: Similar core structure but without the benzyl and methyl groups.

• 4(3H)-Pyrimidinone: A more simplified version of the compound without the pyrido fusion.

• Benzylated Pyrimidines: Other derivatives with similar benzyl substitutions but different core structures.

Biological Activity

7-Benzyl-2-methyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4(3H)-one (CAS No. 62259-92-1) is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological properties, and therapeutic applications based on diverse research findings.

The molecular formula of this compound is $C_{15}H_{17}N_{3}O$ with a molecular weight of 255.32 g/mol. Its structure includes a pyrido-pyrimidine core which is significant for its biological activity.

Antimicrobial Activity

Research has demonstrated that compounds similar to this compound exhibit significant antimicrobial properties. For instance, pyrimidine derivatives have shown effectiveness against various bacterial strains and fungi. The mechanism often involves the inhibition of nucleic acid synthesis or disruption of cell wall integrity.

Anti-inflammatory Properties

Studies indicate that certain derivatives of pyrido[3,4-d]pyrimidine compounds can modulate inflammatory responses. They may act by inhibiting pro-inflammatory cytokines or enzymes such as cyclooxygenase (COX), thus providing therapeutic benefits in conditions like rheumatoid arthritis and other inflammatory diseases.

Anticancer Potential

The compound's structural analogs have been investigated for their anticancer properties. For example, specific pyrido[3,4-d]pyrimidine derivatives have demonstrated cytotoxic effects on cancer cell lines by inducing apoptosis and inhibiting cell proliferation. Research suggests that these compounds may target specific kinases involved in cancer progression.

Case Studies

• In Vitro Studies : A study involving a series of pyrido[3,4-d]pyrimidine derivatives revealed that modifications at the benzyl position significantly affected their cytotoxicity against various cancer cell lines (A431 and MCF-7) .
• In Vivo Studies : Animal models treated with certain pyrido[3,4-d]pyrimidine derivatives exhibited reduced tumor sizes and improved survival rates compared to controls. These findings suggest a potential for these compounds in cancer therapy .

Data Tables

Activity	Effect	Reference
Antimicrobial	Inhibition of bacterial growth
Anti-inflammatory	Reduced cytokine levels
Anticancer	Induction of apoptosis in cancer cells